Cas no 1489292-96-7 (Benzoic acid, 2-borono-4-(trifluoromethyl)-)

• Product Name: Benzoic acid, 2-borono-4-(trifluoromethyl)-
• CAS No: 1489292-96-7
• MF: C₈H₆BF₃O₄
• MW: 233.937053203583
• CID: 4484655
• PubChem ID: 102137395
• Update Time: 2025-09-19

Benzoic acid, 2-borono-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-borono-4-(trifluoromethyl)-
• 2-Borono-4-(trifluoromethyl)benzoic acid
• 1489292-96-7

• Inchi： 1S/C8H6BF3O4/c10-8(11,12)4-1-2-5(7(13)14)6(3-4)9(15)16/h1-3,15-16H,(H,13,14)
• InChI Key： HERQYGATLYSLNQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=C(B(O)O)C=1)(F)F

Computed Properties

• Exact Mass: 234.0311233Da
• Monoisotopic Mass: 234.0311233Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes